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Compound of Interest

Compound Name: Aniline hydrobromide

Cat. No.: B145842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for aniline
hydrobromide (CAS No. 542-11-0), a compound utilized in various organic syntheses,

including the production of dyes and pharmaceuticals.[1] This document consolidates critical

data from Safety Data Sheets (SDS) and related toxicological literature to facilitate safe

handling, storage, and emergency response.

Hazard Identification and Classification
Aniline hydrobromide is classified as a hazardous substance with significant acute and

chronic health risks. The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides a clear framework for its potential dangers.

GHS Classification Summary[2]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Skin Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1/2

H318/H319: Causes serious

eye damage/irritation

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects

Carcinogenicity Category 2
H351: Suspected of causing

cancer

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic Hazard
Category 1

H410: Very toxic to aquatic life

with long lasting effects

Signal Word: Danger[2]

Hazard Pictograms:

Physicochemical Information
Aniline hydrobromide is a white to off-white crystalline solid.[3] It is a salt formed from the

reaction of aniline with hydrobromic acid.[4] Key physicochemical properties are summarized
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below. It is important to note that some reported values, such as melting point, show

discrepancies across different sources.

Table of Physicochemical Properties

Property Value Source(s)

Chemical Formula C₆H₈BrN [2]

Molecular Weight 174.04 g/mol [5]

CAS Number 542-11-0 [2]

Appearance
White to light yellow to dark

green powder to crystal
[3]

Melting Point 285 °C (decomposes) [6]

Solubility Soluble in water [4][6]

Sensitivity
Air, light, and moisture

sensitive
[6]

Toxicological Data
The primary toxicological concern with aniline and its salts is the induction of

methemoglobinemia, a condition where the iron in hemoglobin is oxidized, rendering it

incapable of transporting oxygen.[7] This can lead to cyanosis (a bluish discoloration of the skin

and lips), headache, dizziness, and in severe cases, respiratory distress, collapse, and even

death.[8] Aniline is also suspected of being a human carcinogen, with animal studies showing

evidence of spleen cancer.[8]

Quantitative Toxicity Data (Primarily from Aniline)
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Endpoint Value Species Route Source(s)

LD50 250 mg/kg Rat Oral [9][10]

LD50 464 mg/kg Mouse Oral [9]

LD50 820 µL/kg Rabbit Dermal [9][10]

LD50 1290 mg/kg Guinea Pig Dermal [9]

LC50
175 ppm (7

hours)
Mouse Inhalation [9]

LC50
248 ppm (4

hours)
Mouse Inhalation [10]

Experimental Protocols
Detailed experimental protocols for aniline hydrobromide are not readily available in standard

SDSs. The following are representative methodologies for key toxicological assessments,

based on standard OECD guidelines and protocols for aniline and related compounds.

Acute Oral Toxicity Study (Up-and-Down Procedure -
OECD 425)
Objective: To determine the median lethal dose (LD50) of aniline hydrobromide following a

single oral administration.

Methodology:

Animal Model: Healthy, young adult female rats (e.g., Wistar or Sprague-Dawley strain),

nulliparous and non-pregnant.

Housing and Acclimatization: Animals are housed in standard laboratory conditions for at

least 5 days prior to the study to allow for acclimatization.

Dose Preparation: Aniline hydrobromide is dissolved in a suitable vehicle (e.g., distilled

water).
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Administration: A single animal is dosed using a stomach tube or a suitable intubation

cannula. The dose is selected based on a preliminary estimation of the LD50.

Observation: The animal is observed for mortality and clinical signs of toxicity for up to 14

days.

Sequential Dosing: Depending on the outcome (survival or death), the next animal is dosed

at a lower or higher dose, respectively. This sequential process continues until the stopping

criteria are met.

Data Analysis: The LD50 is calculated using the maximum likelihood method.

Skin Irritation/Corrosion Study (OECD 404)
Objective: To assess the potential of aniline hydrobromide to cause skin irritation or

corrosion.

Methodology:

Animal Model: Healthy, young adult albino rabbits.

Test Substance Preparation: A small amount of finely powdered aniline hydrobromide (e.g.,

0.5 g) is moistened with a few drops of a suitable vehicle (e.g., water) to form a paste.

Application: The test substance is applied to a small area of shaved skin on the back of the

rabbit and covered with a gauze patch and semi-occlusive dressing.

Exposure: The dressing is removed after a 4-hour exposure period.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring: The severity of the skin reactions is scored according to a standardized grading

system.

Acute Eye Irritation/Corrosion Study (OECD 405)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b145842?utm_src=pdf-body
https://www.benchchem.com/product/b145842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To determine the potential of aniline hydrobromide to cause eye irritation or

corrosion.

Methodology:

Animal Model: Healthy, young adult albino rabbits.

Test Substance Application: A small amount of aniline hydrobromide (e.g., 0.1 g of solid) is

instilled into the conjunctival sac of one eye of the rabbit. The other eye remains untreated

and serves as a control.

Observation: The eyes are examined for signs of corneal opacity, iritis, conjunctival redness,

and chemosis (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after instillation.

Scoring: The ocular lesions are scored according to a standardized grading system.

Safety and Handling Workflows
Laboratory Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure to aniline
hydrobromide.
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Caption: Laboratory Handling Workflow for Aniline Hydrobromide.
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Emergency Spill Response
A prompt and appropriate response to a spill is critical to prevent exposure and environmental

contamination.
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Caption: Emergency Spill Response for Aniline Hydrobromide.
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Toxicological Pathway: Aniline-Induced
Methemoglobinemia
The primary mechanism of aniline toxicity involves its metabolic activation to reactive

intermediates that oxidize hemoglobin.

Aniline Absorption

Metabolic Activation

Reactive Metabolites

Hemoglobin Oxidation

Methemoglobin Formation

Reduced Oxygen Transport

Cyanosis and Hypoxia

Click to download full resolution via product page

Caption: Simplified Pathway of Aniline-Induced Methemoglobinemia.
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First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Inhalation: Remove the individual to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[11]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[11] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[11] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water.[9] Seek immediate medical attention.[2]

Fire-Fighting and Accidental Release Measures
Fire-Fighting: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish a fire.[12] Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release: Evacuate the area and ensure adequate ventilation.[10] Wear

appropriate personal protective equipment (PPE), including respiratory protection.[12]

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable,

closed container for disposal.[11]

Handling and Storage
Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[13] Avoid

breathing dust and contact with skin and eyes.[12] Wash thoroughly after handling.[2]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents.[11][14] Keep the container tightly closed.[13] The substance is

sensitive to light, air, and moisture.[6]

This guide is intended to provide a summary of the available safety information for aniline
hydrobromide. It is not a substitute for a thorough review of the full Safety Data Sheet (SDS)
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and consultation with safety professionals. Always adhere to your institution's specific safety

protocols and guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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